![molecular formula C21H17BrN2O3 B5915498 N-{1-[(benzylamino)carbonyl]-2-phenylvinyl}-5-bromo-2-furamide](/img/structure/B5915498.png)
N-{1-[(benzylamino)carbonyl]-2-phenylvinyl}-5-bromo-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{1-[(benzylamino)carbonyl]-2-phenylvinyl}-5-bromo-2-furamide, also known as BzF, is a chemical compound that has been studied extensively in the field of medicinal chemistry. BzF has been shown to have potential therapeutic applications due to its unique chemical structure and mechanism of action.
Mechanism of Action
N-{1-[(benzylamino)carbonyl]-2-phenylvinyl}-5-bromo-2-furamide has been shown to inhibit the activity of tubulin, a protein involved in cell division. This inhibition leads to the disruption of microtubule formation, which is necessary for cell division. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which has potential therapeutic applications in the treatment of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to reduce the levels of amyloid beta, a protein that is associated with the development of Alzheimer's disease. This compound has also been shown to increase the levels of dopamine and serotonin in the brain, which has potential therapeutic applications in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-{1-[(benzylamino)carbonyl]-2-phenylvinyl}-5-bromo-2-furamide in lab experiments is its unique chemical structure, which allows for specific targeting of tubulin and acetylcholinesterase. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are a number of future directions for research on N-{1-[(benzylamino)carbonyl]-2-phenylvinyl}-5-bromo-2-furamide. One area of research is the development of more potent and selective inhibitors of tubulin and acetylcholinesterase. Another area of research is the development of this compound-based fluorescent probes for imaging biological systems. Additionally, further research is needed to understand the potential therapeutic applications of this compound in the treatment of cancer and neurological disorders.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential therapeutic applications in the treatment of cancer and neurological disorders. Its unique chemical structure and mechanism of action make it an interesting target for further research. However, its potential toxicity must be carefully monitored in lab experiments. Further research is needed to fully understand the potential therapeutic applications of this compound and to develop more potent and selective inhibitors of its targets.
Synthesis Methods
The synthesis of N-{1-[(benzylamino)carbonyl]-2-phenylvinyl}-5-bromo-2-furamide involves the reaction of 5-bromo-2-furoic acid with benzylamine and phenylacetylene in the presence of a palladium catalyst. The resulting compound is then purified using column chromatography to obtain the final product. This method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
N-{1-[(benzylamino)carbonyl]-2-phenylvinyl}-5-bromo-2-furamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-cancer properties, as well as potential uses in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has also been studied for its potential use as a fluorescent probe for imaging biological systems.
properties
IUPAC Name |
N-[(E)-3-(benzylamino)-3-oxo-1-phenylprop-1-en-2-yl]-5-bromofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17BrN2O3/c22-19-12-11-18(27-19)21(26)24-17(13-15-7-3-1-4-8-15)20(25)23-14-16-9-5-2-6-10-16/h1-13H,14H2,(H,23,25)(H,24,26)/b17-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUHVYDRRQRHGPA-GHRIWEEISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C(=CC2=CC=CC=C2)NC(=O)C3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CNC(=O)/C(=C\C2=CC=CC=C2)/NC(=O)C3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.